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Compound of Interest

3-(2-Bromo-ethyl)-
Compound Name:
benzo[d]isoxazole

Cat. No.: B2506422

An In-depth Technical Guide to the Safe Handling of 3-(2-Bromo-ethyl)-benzo[d]isoxazole

This document provides a comprehensive technical guide on the safety and handling
precautions for 3-(2-Bromo-ethyl)-benzo[d]isoxazole (CAS No: 57148-67-1). It is intended for
researchers, scientists, and drug development professionals who may handle this compound in
a laboratory setting. The information herein is synthesized from available safety data and
established best practices for handling halogenated heterocyclic compounds and research
chemicals with incompletely characterized toxicological profiles.

Compound Identification and Physicochemical
Properties

3-(2-Bromo-ethyl)-benzo[d]isoxazole is a heterocyclic compound containing a benzisoxazole
core functionalized with a bromoethyl group. This bifunctional nature—a reactive alkyl halide
moiety and a potentially labile heterocyclic ring—dictates the specific precautions required for
its safe handling. While comprehensive toxicological data is limited, the compound's structure
suggests potential for alkylating activity and irritant properties.[1][2]

Chemical Structure

Caption: Chemical structure of 3-(2-Bromo-ethyl)-benzo[d]isoxazole.
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hvsicochemical

Property Value Source
CAS Number 57148-67-1 [21[3]
Molecular Formula CoHsBrNO [11[3]
Molecular Weight 226.07 g/mol [1][3]
Physical Form Solid [3]
Purity Typically >98% [3]

Note: Melting point and boiling point data are not consistently reported in public literature. As
with any uncharacterized research chemical, assume it may decompose upon heating.

Hazard Identification and Risk Assessment

The primary operational risk associated with this compound stems from its classification as an
irritant and its potential as an alkylating agent. The toxicological properties have not been fully
investigated, which necessitates handling it with a high degree of caution.[1][2]

GHS Classification

Based on available Safety Data Sheets, 3-(2-Bromo-ethyl)-benzo[d]isoxazole is classified as
follows:
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Hazard Class GHS Code Signal Word Hazard Statement
Acute Toxicity, Oral H302 Warning Harmful if swallowed.
Skin

H315 Warning Causes skin irritation.

Corrosion/Irritation

Serious Eye ] Causes serious eye
o H319 Warning o
Damage/Irritation irritation.
Specific Target Organ May cause respirator
P . I 9 H335 Warning ) .y' P Y
Toxicity irritation.

Source: Aaron
Chemicals SDS[1]

Principal Hazards and Rationale

« Irritation (Skin, Eyes, Respiratory): The presence of the benzisoxazole ring and the alkyl
halide suggests the compound can act as an irritant. Direct contact with skin, eyes, or
mucous membranes should be strictly avoided.[1] Inhalation of dust or aerosols can lead to

respiratory tract irritation.[1][2]

o Potential Alkylating Agent: The 2-bromoethyl group is a classic electrophilic moiety. In
biological systems, such groups can react with nucleophilic sites on macromolecules like
DNA and proteins. While no specific mutagenicity data is available, this chemical reactivity
profile warrants the assumption of potential genotoxicity. Therefore, exposure must be

minimized.

o Reactivity: The benzisoxazole ring system can be unstable, particularly in the presence of
strong bases or certain nucleophiles, which can cleave the relatively weak N-O bond.[4] The
bromoethyl group is susceptible to both substitution (SN2) and elimination (E2) reactions.[4]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is mandatory. The "Hierarchy of Controls" should
be applied, prioritizing engineering controls and supplementing them with appropriate PPE.
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Hierarchy of Hazard Controls

Hierarchy of Controls for 3-(2-Bromo-ethyl)-benzo[d]isoxazole
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Caption: Hierarchy of controls for mitigating exposure risks.

Mandatory Controls and PPE
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Control Type

Specification and Rationale

Engineering

Certified Chemical Fume Hood: All
manipulations of the solid compound and its
solutions must be performed inside a certified
chemical fume hood. This is the primary control
to prevent inhalation of dust or aerosols, which

are known respiratory irritants.[1]

Eye Protection

Chemical Safety Goggles: Must be worn at all
times in the laboratory where the compound is
handled. Goggles provide a seal around the
eyes and are necessary to protect against
splashes, which can cause serious eye irritation.

[1] Standard safety glasses are insufficient.

Hand Protection

Nitrile Gloves: Due to the compound's
classification as a skin irritant and the general
reactivity of halogenated hydrocarbons, nitrile
gloves are required.[1] For prolonged work or
handling of larger quantities, double-gloving is
recommended to protect against tears and
potential permeation. Gloves should be changed

immediately if contamination is suspected.

Body Protection

Laboratory Coat: A flame-resistant lab coat with
full-length sleeves must be worn and buttoned.
This protects skin and personal clothing from

accidental spills.

Respiratory

Respirator (if needed): For non-routine
operations where fume hood use is not possible
(e.g., large-scale spill cleanup), a NIOSH-
approved respirator with cartridges suitable for
organic vapors and particulates (e.g.,
OV/AG/P99) is required.[2]

Safe Handling, Storage, and Disposal Protocols
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Adherence to strict, standardized protocols is essential for minimizing risk.

Protocol 1: Safe Weighing and Solution Preparation

This protocol is designed to prevent the generation of airborne dust and to contain any
potential spills during routine laboratory operations.

e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the indicated working
height.

o Don all required PPE (goggles, lab coat, double nitrile gloves).
o Cover the work surface inside the fume hood with absorbent bench paper.

o Assemble all necessary equipment (analytical balance, spatulas, weigh paper/boat, vials,
solvent, vortex mixer) within the fume hood.

» Weighing:

o Carefully open the stock container inside the fume hood. Avoid any abrupt movements that
could aerosolize the solid.

o Using a clean spatula, transfer the desired amount of 3-(2-Bromo-ethyl)-
benzo[d]isoxazole to a tared weigh boat or paper.

o Close the stock container immediately after dispensing.

e Solubilization:

[¢]

Carefully transfer the weighed solid into the designated reaction vessel or vial.

o

Add the desired solvent to the vessel using a pipette or graduated cylinder.

[e]

Cap the vessel securely before removing it from the balance.

o

Mix by swirling or vortexing until the solid is fully dissolved.
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e Cleanup:

o Dispose of the used weigh paper/boat and any contaminated consumables into a
dedicated "Halogenated Solid Waste" container.

o Wipe down the spatula and work surface with a solvent-dampened towel, disposing of the
towel in the same waste container.

o Remove outer gloves and dispose of them before exiting the fume hood.

Chemical Storage

o Container: Store in a tightly sealed, clearly labeled container.

e Location: Keep in a cool, dry, and well-ventilated area designated for reactive or toxic
chemicals.

e Incompatibilities:

o Strong Bases and Nucleophiles: Avoid storage near strong bases (e.g., hydroxides,
alkoxides) or potent nucleophiles, as they can induce decomposition of the benzisoxazole
ring or react with the bromoethyl group.[4]

o Oxidizing Agents: Segregate from strong oxidizing agents.

o Reactive Metals: Keep away from reactive metals like sodium, potassium, or magnesium.

Waste Disposal

All waste streams containing 3-(2-Bromo-ethyl)-benzo[d]isoxazole must be treated as
hazardous. Do not dispose of this chemical down the drain or in general trash.[5]

» Waste Segregation is Critical:

o Halogenated Liquid Waste: Solutions of the compound and contaminated solvents must
be collected in a clearly labeled, sealed container designated for "Halogenated Organic
Waste".[6]
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o Halogenated Solid Waste: Contaminated consumables (gloves, bench paper, pipette tips,
silica gel) must be collected in a separate, labeled, sealed container or bag for "Solid
Hazardous Waste".[7]

o Disposal Procedure: Follow all institutional and local regulations for hazardous waste
disposal. Contact your institution's Environmental Health and Safety (EHS) department for
specific guidance and pickup procedures.[7]

Emergency Procedures

Immediate and correct action is vital in the event of an exposure or spill. All personnel must be
familiar with the location and operation of safety showers and eyewash stations.

Emergency Response Flowchart
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Emergency Protocol

Exposure or Spill Occurs

Assess Severity
(Is it a major spill or serious injury?)

A

Minor Spill / Skin Contact

T
1
1

y

Yes

Major Spill / Inhalation / Eye Splash

Follow Local Spill/Exposure Protocol
1. Alert colleagues.
2. Flush skin/eyes for 15+ min.
3. Use spill kit for containment.
4. Decontaminate area.

Evacuate & Get Help
1. Evacuate immediate area.
2. Call 911/ EHS.
3. Assist affected person to shower/eyewash.
4. Do NOT attempt cleanup alone.

Report Incident to Supervisor & EHS

Click to download full resolution via product page

Caption: Decision flowchart for responding to spills or exposures.

First Aid Measures

« Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[8][9] If irritation persists, seek

medical attention.
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o Eye Contact: Immediately flush eyes with a gentle but steady stream of water for at least 15
minutes, holding the eyelids open to ensure complete irrigation.[8][9] Remove contact lenses
if present and easy to do. Seek immediate medical attention regardless of severity.[8]

 Inhalation: Move the affected person to fresh air immediately.[2] If breathing is difficult or
stops, provide artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person.[2] Seek immediate medical
attention and provide the Safety Data Sheet to the medical personnel.

Spill Response

e Minor Spill (Contained in Fume Hood):
o Ensure PPE is worn.

o Cover the spill with an absorbent material suitable for organic compounds (e.g.,
vermiculite or a spill pad).

o Carefully collect the absorbent material using non-sparking tools and place it in the
"Halogenated Solid Waste" container.

o Decontaminate the area with a suitable solvent, collecting all materials for disposal.
e Major Spill (Outside Fume Hood or Large Volume):

o Evacuate the immediate area and alert others.

[¢]

If flammable solvents are involved, turn off ignition sources if it is safe to do so.

o

Close the laboratory door and prevent re-entry.

[e]

Call your institution's emergency number or 911, and contact EHS.[9][10]

o

Provide details about the spilled chemical, quantity, and location. Do not attempt to clean
up a major spill without specialized training and equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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